2,3-Bis[(2R,5R)-2,5-dimethylphospholan-1-yl]-1-benzothiophene;(1Z,5Z)-cycloocta-1,5-diene;rhodium;tetrafluoroborate

• IUPAC Name: 2,3-bis[(2R,5R)-2,5-dimethylphospholan-1-yl]-1-benzothiophene;(1Z,5Z)-cycloocta-1,5-diene;rhodium;tetrafluoroborate
• InChI: InChI=1S/C20H28P2S.C8H12.BF4.Rh/c1-13-9-10-14(2)21(13)19-17-7-5-6-8-18(17)23-20(19)22-15(3)11-12-16(22)4;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h5-8,13-16H,9-12H2,1-4H3;1-2,7-8H,3-6H2;;/q;;-1;/b;2-1-,8-7-;;/t13-,14-,15-,16-;;;/m1.../s1
• InChI Key: ROQCIQNDSCZIGH-MYDVBLLJSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CC1CCC(P1C2=C(SC3=CC=CC=C32)P4C(CCC4C)C)C.C1CC=CCCC=C1.[Rh]
• Isomeric SMILES: [B-](F)(F)(F)F.C[C@H]1P([C@@H](CC1)C)C2=C(SC3=CC=CC=C23)P4[C@@H](CC[C@H]4C)C.C1/C=C\CC/C=C\C1.[Rh]
• Molecular Formula: C28H40BF4P2RhS-
• DSSTOX Substance ID: DTXSID10584200
• Molecular Weight: 660.3 g/mol
• CAS RN: 511543-00-3

Description

2,3-Bis[(2R,5R)-2,5-dimethylphospholan-1-yl]-1-benzothiophene;(1Z,5Z)-cycloocta-1,5-diene;rhodium;tetrafluoroborate is a useful research compound. Its molecular formula is C28H40BF4P2RhS- and its molecular weight is 660.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity and Synthesis

• Cationic Rhodium(I) Complexes with Diolefin Ligands : A series of cationic rhodium(I) complexes containing diolefin ligands like 1,5-cyclooctadiene were synthesized. These complexes exhibited catalytic activity in acetophenone hydrosilylation and dimethyl itaconate hydrogenation, showcasing their potential in catalytic processes (Cadierno et al., 2010).

• Iridium–Phosphine Complexes for Deuterium Exchange : Bis(triorganophosphine)(cyclooctadiene)iridium(I) tetrafluoroborates were generated in situ for the exchange of deuterium into aromatic substrates, indicating their usefulness in isotopic labeling experiments (Ellames et al., 2001).

Organometallic Chemistry and Ligand Design

• Nickel-Catalyzed Acylstannylation : Bis(cycloocta-1,5-diene)nickel was effective in catalyzing the acylstannylation of 1,2-dienes, which could be further transformed into variously substituted enones. This highlights the versatility of nickel catalysts in organic synthesis (Shirakawa et al., 2001).

• Rhodium Complexes for Hydroamination Catalysis : Cationic rhodium(I) and iridium(I) complexes were synthesized and demonstrated high efficiency as catalysts for intramolecular hydroamination, benefiting from weakly coordinating counter-ions (Dabb et al., 2009).

Structural Characterization and Reactivity

• Characterization of Rhodium and Iridium Triazolato Complexes : These complexes were prepared and characterized, exploring their oxidative addition reactions. Such studies contribute to our understanding of the reactivity and potential applications of rhodium and iridium complexes in organic synthesis and catalysis (Muller et al., 2010).